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Compound of Interest

Ethyl 6-methoxy-1H-indole-2-
Compound Name:
carboxylate

Cat. No.: B084373

In-Depth Technical Guide: Ethyl 6-methoxy-1H-
iIndole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 6-methoxy-1H-indole-2-
carboxylate, a key building block in medicinal chemistry and drug discovery. The document
details its commercial availability from various suppliers, outlines a representative synthetic
protocol, and discusses its potential applications in the development of novel therapeutics.

Commercial Availability and Suppliers

Ethyl 6-methoxy-1H-indole-2-carboxylate (CAS No: 15050-04-1) is readily available from a
range of chemical suppliers. The following table summarizes key quantitative data from several
prominent vendors to facilitate easy comparison for procurement.
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) ) Available

Supplier CAS Number Purity .
Quantities

--INVALID-LINK-- 15050-04-1 >97% Custom
--INVALID-LINK-- 15050-04-1 96% 1g, 5g, 10g, 259
--INVALID-LINK-- 15050-04-1 Not Specified Inquire
--INVALID-LINK-- 15050-04-1 Not Specified Inquire
--INVALID-LINK-- 15050-04-1 96% 10g

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information.

Physicochemical Properties

Property Value

IUPAC Name ethyl 6-methoxy-1H-indole-2-carboxylate[1]
Molecular Formula C12H13NO3[1]

Molecular Weight 219.24 g/mol [1]

Canonical SMILES CCOC(=0)C1=CC2=C(N1)C=C(C=C2)0OCJ[1]

Synthesis and Experimental Protocols

The synthesis of substituted indole-2-carboxylates can be achieved through various
established methods, with the Fischer and Japp-Klingemann indole syntheses being common
strategies. Below is a representative experimental protocol for the synthesis of an indole-2-
carboxylate derivative, which can be adapted for Ethyl 6-methoxy-1H-indole-2-carboxylate.

Representative Synthesis: Fischer Indole Synthesis

This method involves the reaction of a substituted phenylhydrazine with a pyruvate derivative.
For the synthesis of Ethyl 6-methoxy-1H-indole-2-carboxylate, 4-methoxyphenylhydrazine
and ethyl pyruvate would be the appropriate starting materials.
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Materials:

4-methoxyphenylhydrazine hydrochloride
Ethyl pyruvate

Ethanol

Sulfuric acid (or other acidic catalyst)
Sodium acetate

Diethyl ether

Brine

Anhydrous sodium sulfate

Procedure:

Formation of the Hydrazone: Dissolve 4-methoxyphenylhydrazine hydrochloride and an
equivalent amount of sodium acetate in ethanol. To this solution, add ethyl pyruvate dropwise
with stirring. The reaction mixture is typically stirred at room temperature for several hours or
until thin-layer chromatography (TLC) indicates the consumption of the starting materials.

Cyclization (Fischer Indole Synthesis): The resulting hydrazone is then subjected to
cyclization. The ethanolic solution of the hydrazone is treated with a catalytic amount of a
strong acid, such as sulfuric acid or polyphosphoric acid. The mixture is heated to reflux for
several hours. The progress of the reaction is monitored by TLC.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature and the solvent is removed under reduced pressure. The residue is dissolved in
diethyl ether and washed sequentially with water, saturated sodium bicarbonate solution, and
brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in
vacuo.

Purification: The crude product is purified by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure Ethyl 6-
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methoxy-1H-indole-2-carboxylate.
Characterization:

The structure and purity of the synthesized compound should be confirmed by analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C), Mass
Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Applications in Drug Discovery and Development

The indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous
natural products and synthetic compounds with a wide range of biological activities. Ethyl 6-
methoxy-1H-indole-2-carboxylate serves as a versatile intermediate for the synthesis of more
complex molecules with therapeutic potential.

Derivatives of indole-2-carboxamides have been investigated for various therapeutic
applications, including:

» Anticancer Agents: Novel indole-2-carboxamide derivatives have shown potent cytotoxicity
against various cancer cell lines. These compounds can act as multi-target inhibitors of
protein kinases such as EGFR, HER2, and VEGFR-2, which are crucial in cancer cell
proliferation and survival.[2]

» Anti-tubercular Agents: The indole-2-carboxamide scaffold has been identified as a
promising starting point for the development of new drugs against Mycobacterium
tuberculosis.[3]

o GSK-3p Inhibitors: Certain indole derivatives have demonstrated inhibitory activity against
Glycogen Synthase Kinase 33 (GSK-3p3), a key enzyme implicated in several diseases,
including Alzheimer's disease, type 2 diabetes, and some cancers.[4]

 Antiviral Activity: Some novel indole-2-carboxylate derivatives have exhibited broad-
spectrum antiviral activity.[5]

The 6-methoxy substitution on the indole ring can influence the pharmacokinetic and
pharmacodynamic properties of the final compounds, potentially enhancing their activity,
selectivity, or metabolic stability.
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Logical Workflow for Drug Discovery

The following diagram illustrates a typical workflow for the utilization of Ethyl 6-methoxy-1H-
indole-2-carboxylate in a drug discovery program.

Click to download full resolution via product page

Caption: Drug discovery workflow utilizing Ethyl 6-methoxy-1H-indole-2-carboxylate.

This guide provides a foundational understanding of Ethyl 6-methoxy-1H-indole-2-
carboxylate for its application in research and development. The commercial availability of this
compound, coupled with its synthetic versatility, makes it a valuable resource for medicinal
chemists aiming to explore the therapeutic potential of the indole scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial availability and suppliers of "Ethyl 6-
methoxy-1H-indole-2-carboxylate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084373#commercial-availability-and-suppliers-of-
ethyl-6-methoxy-1h-indole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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